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Compound of Interest

Compound Name: C1-Bodipy-C12

Cat. No.: B10773952

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of C1-Bodipy-C12, a fluorescently labeled
long-chain fatty acid analog, and its application in cellular and molecular research. Its intrinsic
fluorescence and close resemblance to natural fatty acids make it an invaluable tool for
investigating fatty acid uptake, transport, and metabolism, as well as for the identification of
potential therapeutic modulators of these pathways.

Core Properties of C1-Bodipy-C12

C1-Bodipy-C12 is a derivative of the Bodipy dye family, known for its robust and stable
fluorescence.[1] The fluorophore is attached to a 12-carbon fatty acid chain, which allows it to
mimic the behavior of natural long-chain fatty acids in biological systems.[2][3][4] The Bodipy
fluorophore itself is lipophilic, enhancing the analog's ability to partition into and traverse
cellular membranes.[2][3] Biologically, the C1-Bodipy-C12 conjugate behaves similarly to an
18-carbon fatty acid.[3][4]

Physicochemical and Spectral Data

Quantitative data for C1-Bodipy-C12 is summarized in the table below, providing key
parameters for experimental design and execution.
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Property Value Source
Molecular Formula C22H31BF2N202 [1]
Molecular Weight 404.3 g/mol [1]
Appearance Orange solid [5]
Solubility DMSO [5]
Excitation Maximum ~500-512 nm [1][5]
Emission Maximum ~510-522 nm [1][5]
Storage Conditions -20°C, protected from light [1][6]

Key Features and Advantages

» High Quantum Yield and Photostability: Bodipy dyes exhibit bright and stable fluorescence,
making them suitable for long-term imaging experiments with minimal photobleaching.[1][6]

e Environmental Insensitivity: The fluorescence of C1-Bodipy-C12 is largely unaffected by
changes in environmental polarity or pH, ensuring reliable measurements under various
physiological conditions.[1][6]

o Cell Permeability: The molecule readily penetrates cell membranes, allowing for the labeling
of intracellular structures in both live and fixed cells.[1][6]

¢ Metabolic Incorporation: Once inside the cell, C1-Bodipy-C12 is recognized by cellular
machinery and can be incorporated into neutral lipids and phospholipids, such as
triglycerides and cholesterol esters, primarily within lipid droplets.[2][3][7]

Cellular Uptake and Metabolic Signaling Pathways

C1-Bodipy-C12 serves as a tracer to elucidate the mechanisms of fatty acid transport and
metabolism. The uptake is a regulated process involving several key proteins.

Fatty Acid Transport and Activation
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The cellular uptake of long-chain fatty acids is a protein-mediated process. Fatty Acid Transport
Proteins (FATPs) and other transporters like CD36 facilitate the movement of fatty acids across
the plasma membrane.[3][4][8] Following transport, long-chain acyl-CoA synthetases (ACSLS)
activate the fatty acids by converting them into acyl-CoA esters.[3][4] This "vectorial acylation”
traps the fatty acid inside the cell and primes it for subsequent metabolic pathways.[2]
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Start: Culture Adherent Cells
on Coverslips

Remove Culture Medium

Add 100 pL of C1-Bodipy-C12
Working Solution (1-10 pM)

Incubate for 5-30 minutes
at Room Temperature

:

Wash 2-3 times with
Culture Medium or PBS (5 min each)

Mount Coverslip and Image
(Fluorescence Microscopy)

End: Analyze Images

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start: Plate Cells Expressing FATP
in 96-well Plate

Add Test Compounds from Library

:

Incubate with Compounds

Add C1-Bodipy-C12 and
Trypan Blue (Quencher)

Measure Intracellular Fluorescence
(Plate Reader)

Analyze Data: Identify Hits
(Reduced Fluorescence)

End: Hit Validation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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